Cas no 133833-06-4 (2-Propenoic acid, 2-[[(2-hydroxyethyl)thio]methyl]-, ethyl ester)
133833-06-4 structure
Product Name:2-Propenoic acid, 2-[[(2-hydroxyethyl)thio]methyl]-, ethyl ester
CAS No:133833-06-4
MF:C8H14O3S
MW:190.259961605072
CID:1234226
PubChem ID:64114568
Update Time:2025-04-20
2-Propenoic acid, 2-[[(2-hydroxyethyl)thio]methyl]-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoic acid, 2-[[(2-hydroxyethyl)thio]methyl]-, ethyl ester
- ethyl 2-(2-hydroxyethylsulfanylmethyl)prop-2-enoate
- 133833-06-4
- SCHEMBL24158189
- AKOS013432134
- DTXSID60734713
- Ethyl 2-{[(2-hydroxyethyl)sulfanyl]methyl}prop-2-enoate
-
- Inchi: 1S/C8H14O3S/c1-3-11-8(10)7(2)6-12-5-4-9/h9H,2-6H2,1H3
- InChI Key: BADYSSJUSAUJPK-UHFFFAOYSA-N
- SMILES: S(CCO)CC(=C)C(=O)OCC
Computed Properties
- Exact Mass: 190.06642
- Monoisotopic Mass: 190.06636548g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 7
- Complexity: 156
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 71.8Ų
Experimental Properties
- PSA: 46.53
2-Propenoic acid, 2-[[(2-hydroxyethyl)thio]methyl]-, ethyl ester Related Literature
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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